Cas no 1261811-60-2 (3-Naphthol-2-carbonyl chloride)

• Product Name: 3-Naphthol-2-carbonyl chloride
• CAS No: 1261811-60-2
• MF: C₁₁H₇ClO₂
• MW: 206.62508225441
• CID: 3048496
• Update Time: 2026-04-28

3-Naphthol-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Naphthol-2-carbonyl chloride

Additional information on 3-Naphthol-2-carbonyl chloride

Introduction to 3-Naphthol-2-carbonyl chloride (CAS No. 1261811-60-2)

3-Naphthol-2-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1261811-60-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound, characterized by its naphthol core structure functionalized with a carbonyl chloride group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique reactivity makes it particularly valuable in the development of novel therapeutic agents and fine chemicals.

The structural framework of 3-Naphthol-2-carbonyl chloride consists of a naphthalene ring system substituted with a hydroxyl group at the 3-position and a carbonyl chloride group at the 2-position. This arrangement imparts distinct chemical properties that facilitate its utility in synthetic transformations. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, making it an excellent candidate for condensation reactions, such as those involving nucleophiles like amines and alcohols. These reactions are pivotal in constructing more complex molecular architectures, which are often required for pharmaceutical applications.

In recent years, the pharmaceutical industry has seen a surge in the demand for innovative intermediates that can streamline drug discovery processes. 3-Naphthol-2-carbonyl chloride has emerged as one such critical intermediate, playing a crucial role in the synthesis of heterocyclic compounds and other pharmacologically relevant molecules. Its ability to undergo facile reactions with various nucleophiles allows for the rapid assembly of complex scaffolds, which are essential for developing drugs with enhanced efficacy and reduced side effects.

One of the most notable applications of 3-Naphthol-2-carbonyl chloride is in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The naphthol moiety is a common structural feature in many NSAIDs, where it contributes to both pharmacological activity and metabolic stability. By serving as a precursor for these drugs, 3-Naphthol-2-carbonyl chloride enables researchers to explore new chemical entities with improved therapeutic profiles. Furthermore, its utility extends to the development of antiviral and anticancer agents, where its structural motifs can be incorporated into drug candidates targeting specific biological pathways.

The synthetic versatility of 3-Naphthol-2-carbonyl chloride is further highlighted by its role in constructing chiral centers, which are essential for many biologically active compounds. Through asymmetric transformations or derivatization strategies, this compound can be used to generate enantiomerically pure intermediates that are critical for developing enantiomerically selective drugs. Such drugs often exhibit superior pharmacological properties compared to their racemic counterparts, making them highly sought after in modern medicine.

Recent advancements in green chemistry have also influenced the use of 3-Naphthol-2-carbonyl chloride in more sustainable synthetic protocols. Researchers are increasingly exploring catalytic methods that minimize waste and reduce energy consumption, thereby aligning with global efforts to promote environmental responsibility. For instance, transition metal-catalyzed reactions have been employed to enhance the efficiency of transformations involving 3-Naphthol-2-carbonyl chloride, leading to higher yields and cleaner reaction profiles.

The compound's stability under various reaction conditions also makes it an attractive choice for industrial-scale synthesis. Unlike some reactive intermediates that require stringent handling procedures, 3-Naphthol-2-carbonyl chloride can be stored and manipulated under more lenient conditions, reducing logistical challenges and costs associated with its use. This aspect is particularly important for pharmaceutical manufacturers who must balance efficiency with economic feasibility.

In conclusion, 3-Naphthol-2-carbonyl chloride (CAS No. 1261811-60-2) represents a cornerstone intermediate in modern chemical synthesis, particularly within the pharmaceutical sector. Its unique structural features and reactivity enable its use in diverse applications ranging from NSAID development to chiral molecule synthesis. As research continues to evolve, the utility of this compound is expected to expand further, driven by innovations in synthetic methodologies and an increasing demand for specialized chemical intermediates.